Cas no 112-85-6 (Behenic Acid)

• Product name: Behenic Acid
• CAS No: 112-85-6
• MF: C₂₂H₄₄O₂
• MW: 340.583567619324
• MDL: MFCD00002807
• CID: 35767
• PubChem ID: 24847384

Behenic Acid Chemical and Physical Properties

Names and Identifiers

• Docosanoic acid
• n-docosanoate
• 1-Docosanoic acid
• B95
• B95(acid)
• behenic
• Behensαure
• docosanoic
• Docosansαure
• Behenic acid
• BEHENIC ACID(RG)
• Docosanoic acid (Behenic)
• Docosanoic Acid, from Rapeseed
• docosanic acid
• Docosoic acid
• Glycon B-70
• Hydrofol 2022-55
• Hydrofol Acid 560
• N-DOCOSANOIC ACID
• [ "" ]
• C22
• EXL5
• NAA22S
• NAA222S
• CHacid B
• GlyconB70
• UKMSUNONTOPOIO-UHFFFAOYSA-N
• H390488X0A
• AK113982
• Docosanoic acid, 85%, technical
• Docosansaeure
• Dokosansaeure
• Behensaeure
• 1-Docosanoate
• docosanoyl alcohol
• Behenic Acid 85%
• Hystrene 5522
• Hystrene 9022
• Glycon B 70
• Prifrac 2989
• Behenic acid, 99
• CH3-[CH2]20-COO(-)
• behenate
• Docosanoate
• ConMedNP.2335
• Heneicosansaeure
• CH3-[CH2]20-COOH
• B1248
• DTXCID306930
• D0963
• 112-85-6
• W-108636
• DTXSID3026930
• EINECS 204-010-8
• C08281
• BRD-K91495480-001-02-2
• DOCOSANOIC ACID [HSDB]
• Prifac 2987
• Behenic Acid, Technical
• Behenic acid, analytical standard
• HY-W013049
• EXL-5
• E2AAC59F-4B8D-460C-9C6E-E4E82C905122
• NAA 22S
• NSC-32364
• Docosanoic acid, ?99%
• NS00005465
• BEHENIC ACID [MI]
• Edenor C 22-85R
• CCG-267927
• B 95
• Docosanoic acid (Chunks or pellets or flakes)
• Behenic acid; Docosanoic acid
• B1747
• s5381
• NCGC00475914-02
• AGP-103
• Behenic acid, 99%
• Q422590
• PRIFRAC 2987
• LMFA01010022
• CHEMBL1173474
• fatty acid 22:0
• FA 22:0
• AS-54401
• NAA 222S
• NSC 32364
• BDBM50488776
• CH3-(CH2)20-COOH
• ORISTAR BA
• 08O
• HSDB 5578
• AKOS005720830
• UNII-H390488X0A
• NSC32364
• CS-W013765
• BBL025601
• EXL 5
• EC 204-010-8
• AI3-52709
• B-95
• MFCD00002807
• CHEBI:28941
• STL146320
• BEHENIC ACID (CONSTITUENT OF BORAGE SEED OIL)
• C22:0
• CRODACID B
• P50011
• SCHEMBL6579
• Behenic Acid

• MDL： MFCD00002807
• Inchi： 1S/C22H44O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h2-21H2,1H3,(H,23,24)
• InChI Key： UKMSUNONTOPOIO-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCCCCC(=O)O
• BRN： 1792887

Computed Properties

• Exact Mass: 340.33400
• Monoisotopic Mass: 340.334
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 20
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 9.6
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Powder
• Density: d4100 0.8221
• Melting Point: 79.0 to 83.0 deg-C
• Boiling Point: 306°C/60mmHg(lit.)
• Flash Point: 306°C/60mm
• Refractive Index: nD100 1.4270
• Solubility: chloroform: soluble50mg/mL, clear
• Water Partition Coefficient: Soluble in DMF (~3 mg/ml), hot methanol, water (0.15 mg/ml at 25°C), chloroform, and ethanol (2.18 mg/ml at 25°C).
• Stability/Shelf Life: Stable. Combustible. Incompatible with bases, oxidizing agents, reducing agents.
• PSA: 37.30000
• LogP: 7.89290
• Solubility: Soluble in chloroform, slightly soluble in water, ethanol and diethyl ether.
• Merck: 1023
• FEMA: 2815

Behenic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：NWG
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39-S24/25
• Safety Term：6.1
• TSCA：Yes
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Risk Phrases：R36/37/38
• Packing Group：II

Behenic Acid Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids

Additional information on Behenic Acid

Behenic Acid (CAS No. 112-85-6): Comprehensive Overview and Recent Applications

Behenic Acid, with the chemical formula C₁₆H₃₂O₂ and CAS number 112-85-6, is a long-chain saturated fatty acid that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound, also known as hexadecanoic acid, is characterized by its straight-chain hydrocarbon structure, which contributes to its unique physicochemical properties. Over the years, Behenic Acid has found diverse applications ranging from industrial uses to advanced biomedical research. This article provides a detailed exploration of Behenic Acid, focusing on its chemical properties, industrial significance, and recent advancements in biomedical applications.

The molecular structure of Behenic Acid (CAS No. 112-85-6) consists of a 16-carbon chain terminated by a carboxylic acid group. This linear configuration imparts high melting point and low solubility in water, making it a valuable component in various formulations. The compound is typically obtained through the oxidation of natural fats or synthesized via chemical processes. Its stability under varying temperatures and conditions further enhances its utility in multiple sectors.

In the industrial sector, Behenic Acid is widely used as an additive in lubricants, waxes, and polishes due to its ability to improve thermal stability and mechanical properties. Its high melting point (approximately 53°C) makes it particularly useful in applications requiring resistance to low temperatures. Additionally, Behenic Acid is employed in the production of soaps and detergents, where it acts as a surfactant and helps enhance lather formation.

The pharmaceutical industry has also recognized the potential of Behenic Acid (CAS No. 112-85-6). Recent studies have highlighted its role in drug delivery systems, particularly in the development of liposomes and nanoparticles. These formulations leverage the hydrophobic nature of Behenic Acid to improve the stability and bioavailability of active pharmaceutical ingredients (APIs). For instance, research has demonstrated that incorporating Behenic Acid into lipid-based drug carriers can enhance targeted delivery to specific tissues, thereby improving therapeutic efficacy.

Beyond drug delivery, Behenic Acid has been explored for its anti-inflammatory and anti-tumor properties. Emerging studies suggest that derivatives of Behenic Acid, such as behenoyl esters, exhibit significant inhibitory effects on various cancer cell lines. The mechanisms underlying these effects are believed to involve modulation of cell signaling pathways and induction of apoptosis. These findings have opened new avenues for the development of novel therapeutic agents based on natural fatty acids.

In materials science, Behenic Acid is utilized in the synthesis of advanced polymers and coatings. Its long-chain structure allows for the creation of high-performance materials with enhanced durability and resistance to environmental degradation. Researchers are particularly interested in using Behenic Acid-based polymers for applications in flexible electronics and biodegradable plastics, where their unique properties can contribute to sustainable technology solutions.

The agricultural sector has also begun to explore the benefits of Behenic Acid (CAS No. 112-85-6). Studies indicate that certain derivatives can act as growth promoters for plants when used as dietary supplements for livestock. Additionally, formulations containing Behenic Acid have shown promise in protecting crops from pathogens by enhancing plant immune responses. These applications highlight the versatility of this compound across different industries.

In conclusion, Behenic Acid (CAS No. 112-85-6), with its unique chemical properties and broad range of applications, continues to be a subject of intense research and development. From industrial additives to cutting-edge biomedical applications, the potential uses of this compound are vast and varied. As scientific understanding advances, it is likely that new applications for Behenic Acid will emerge, further solidifying its importance in modern science and technology.